N-(5-chloro-2,4-dimethoxyphenyl)-2-{[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide

• Molecular Formula: C13H14ClN3O3S3
• Molecular Weight: 391.9 g/mol
• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-[(3-methylsulfanyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H14ClN3O3S3/c1-19-9-5-10(20-2)8(4-7(9)14)15-11(18)6-22-13-16-12(21-3)17-23-13/h4-5H,6H2,1-3H3,(H,15,18)
• InChI Key: KLWZUIOVJCTAMS-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=O)CSC2=NC(=NS2)SC)Cl)OC

Description

N-(5-chloro-2,4-dimethoxyphenyl)-2-{[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research. This compound is a member of the thiadiazole family and has been shown to exhibit various biological activities, including anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)-2-{[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide involves the inhibition of various enzymes and pathways that are involved in the inflammatory and cancerous processes. The compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is responsible for the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(5-chloro-2,4-dimethoxyphenyl)-2-{[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide are dependent on the concentration and duration of exposure. At low concentrations, the compound has been shown to exhibit anti-inflammatory properties, while at higher concentrations, it induces apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(5-chloro-2,4-dimethoxyphenyl)-2-{[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide in lab experiments is its ability to selectively target inflammatory and cancerous cells. This makes it a potential candidate for the development of targeted therapies.
However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-(5-chloro-2,4-dimethoxyphenyl)-2-{[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound.
Another direction is the development of novel drug delivery systems that can improve the solubility and bioavailability of the compound in vivo. Additionally, further studies are needed to elucidate the exact mechanisms of action of this compound and its potential applications in the treatment of various diseases.
In conclusion, N-(5-chloro-2,4-dimethoxyphenyl)-2-{[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide is a promising compound with potential applications in biochemical and physiological research. Its anti-inflammatory and anti-cancer properties make it a potential candidate for the development of targeted therapies. Further research is needed to fully understand its mechanisms of action and potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-2-{[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide involves the reaction of 5-chloro-2,4-dimethoxyaniline with thiosemicarbazide in the presence of acetic acid. The resulting product is then reacted with chloroacetyl chloride to form the final compound.

Scientific Research Applications

N-(5-chloro-2,4-dimethoxyphenyl)-2-{[3-(methylsulfanyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide has been extensively studied for its potential applications in scientific research. One of the major areas of interest is its anti-inflammatory activity. Studies have shown that this compound inhibits the production of pro-inflammatory cytokines, which are responsible for the initiation and progression of inflammatory responses.
Another area of interest is the anti-cancer properties of this compound. It has been shown to induce apoptosis in cancer cells, which is the programmed cell death of abnormal cells. This makes it a potential candidate for the development of anti-cancer drugs.